Cas no 15818-56-1 (1,2-Benzenedicarboxylic acid, bis(4-hydroxybutyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, bis(4-hydroxybutyl) ester
• CAS No: 15818-56-1
• MF: C₁₆H₂₂O₆
• MW: 310.342285633087
• CID: 1336052
• PubChem ID: 14513268
• Update Time: 2025-04-20

1,2-Benzenedicarboxylic acid, bis(4-hydroxybutyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, bis(4-hydroxybutyl) ester
• bis(4-hydroxybutyl) benzene-1,2-dicarboxylate
• SCHEMBL1308818
• Bis(4-hydroxybutyl) phthalate
• 1,2-Benzenedicarboxylic acid, 1,2-bis(4-hydroxybutyl) ester
• DTXSID80561169
• 15818-56-1

• Inchi： 1S/C16H22O6/c17-9-3-5-11-21-15(19)13-7-1-2-8-14(13)16(20)22-12-6-4-10-18/h1-2,7-8,17-18H,3-6,9-12H2
• InChI Key： FUZUFZCLXLEROD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCO)=O)CCCCO

Computed Properties

• Exact Mass: 310.14166
• Monoisotopic Mass: 310.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters